Cas no 86579-34-2 (N,N'-bis[4-(1,1,3,3-tetramethylbutyl)phenyl]benzene-1,4-diamine)

• Product Name: N,N'-bis[4-(1,1,3,3-tetramethylbutyl)phenyl]benzene-1,4-diamine
• CAS No: 86579-34-2
• MF: C₃₄H₄₈N₂
• MW: 484.758329391479
• CID: 991759
• PubChem ID: 3021115
• Update Time: 2025-04-20

N,N'-bis[4-(1,1,3,3-tetramethylbutyl)phenyl]benzene-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• N,N'-bis[4-(1,1,3,3-tetramethylbutyl)phenyl]benzene-1,4-diamine
• 4-N,4-N-bis[4-(2,4,4-trimethylpentan-2-yl)phenyl]benzene-1,4-diamine
• N,N'-Bis(4-(1,1,3,3-tetramethylbutyl)phenyl)benzene-1,4-diamine
• NS00065216
• DTXSID301006935
• 86579-34-2
• N~1~,N~4~-Bis[4-(2,4,4-trimethylpentan-2-yl)phenyl]benzene-1,4-diamine
• EINECS 289-249-6
• KNPKMWIAPZOEKT-UHFFFAOYSA-N

• Inchi： 1S/C34H48N2/c1-31(2,3)23-33(7,8)25-11-15-27(16-12-25)35-29-19-21-30(22-20-29)36-28-17-13-26(14-18-28)34(9,10)24-32(4,5)6/h11-22,35-36H,23-24H2,1-10H3
• InChI Key： KNPKMWIAPZOEKT-UHFFFAOYSA-N
• SMILES： N(C1C=CC(=CC=1)NC1C=CC(=CC=1)C(C)(C)CC(C)(C)C)C1C=CC(=CC=1)C(C)(C)CC(C)(C)C

Computed Properties

• Exact Mass: 484.381749540g/mol
• Monoisotopic Mass: 484.381749540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 36
• Rotatable Bond Count: 10
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.8
• Topological Polar Surface Area: 24.1Ų